Cas no 1400797-55-8 (1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane)
1400797-55-8 structure
Product Name:1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane
CAS No:1400797-55-8
MF:C8H16N2O2S
MW:204.289840698242
CID:2111446
Update Time:2023-11-19
1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane Chemical and Physical Properties
Names and Identifiers
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- 1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane
- CID 121229372
- WX100009_Y11
- 1,7-Diazaspiro[4.4]nonane, 1-(methylsulfonyl)-
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- Inchi: 1S/C8H16N2O2S/c1-13(11,12)10-6-2-3-8(10)4-5-9-7-8/h9H,2-7H2,1H3
- InChI Key: LLGZOTAWGFNEQO-UHFFFAOYSA-N
- SMILES: S(C)(N1CCCC21CNCC2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 296
- Topological Polar Surface Area: 57.8
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 340.8±44.0 °C(Predicted)
- pka: 9.98±0.20(Predicted)
1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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